Sigma 1 Receptor
  • BD1063 dhydrochloride
    BD1063 dhydrochloride
    • Cat. No.:
    • B030650
    • CAS No.:
    • 206996-13-6
    • Molecular Formula:
    • C13H20Cl4N2
    • Molecular Weight:
    • 346.1 g/mol
    Description
    Potent selective σ1 receptor antagonist (Ki values are 9 and 449 nM at σ1 and σ2 receptors, respectively). Shown to prevent hyperlocomotion, active in vivo.
    BD 1063 is an antagonist of sigma-1 (σ1) receptors ...
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  • Ditolylguanidine
    Ditolylguanidine
    • Cat. No.:
    • B1662265
    • CAS No.:
    • 97-39-2
    • Molecular Formula:
    • C15H17N3
    • Molecular Weight:
    • 239.32 g/mol
    Description
    1,2-bis(2-methylphenyl)guanidine is a member of toluenes.
    structure given in first source;  a selective ligand for the sigma binding sites in the brain
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  • 4-IBP
    4-IBP
    • Cat. No.:
    • B1662890
    • CAS No.:
    • 155798-08-6
    • Molecular Formula:
    • C19H21IN2O
    • Molecular Weight:
    • 420.3 g/mol
    Description
    4-IBP is a sigma-1 (σ1) receptor ligand (Ki = 1.7 nM). It is selective for σ1 over σ2 receptors (Ki = 25.2 nM). It inhibits the growth and migration of PC3 prostate cancer and A549 non-small cell lung cancer (NS...
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  • Siramesine hydrochloride
    Siramesine hydrochloride
    • Cat. No.:
    • B1663665
    • CAS No.:
    • 224177-60-0
    • Molecular Formula:
    • C30H32ClFN2O
    • Molecular Weight:
    • 491.0 g/mol
    Description
    Siramesine(Lu 28-179) Hcl is a selective sigma-2 receptor agonist, which has been shown to trigger cell death of cancer cells and to exhibit a potent anticancer activity in vivo.IC50 value:Target: sigma-2 recept...
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  • Blarcamesine
    Blarcamesine
    • Cat. No.:
    • B1667132
    • CAS No.:
    • 195615-83-9
    • Molecular Formula:
    • C19H23NO
    • Molecular Weight:
    • 281.4 g/mol
    Description
    BLARCAMESINE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 3 investigational indications.
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  • S1R agonist 2
    S1R agonist 2
    • Cat. No.:
    • B10857144
    • CAS No.:
    • Molecular Formula:
    • C21H27NO
    • Molecular Weight:
    • 309.4 g/mol
    Description
    S1R agonist 2 is a useful research compound. Its molecular formula is C21H27NO and its molecular weight is 309.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality S1R agonist 2 suitable for ma...
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  • AD186
    AD186
    • Cat. No.:
    • B11928748
    • CAS No.:
    • Molecular Formula:
    • C22H28N2
    • Molecular Weight:
    • 320.5 g/mol
    Description
    AD186 is a useful research compound. Its molecular formula is C22H28N2 and its molecular weight is 320.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AD186 suitable for many research appl...
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  • UMB24
    UMB24
    • Cat. No.:
    • B15618492
    • CAS No.:
    • Molecular Formula:
    • C17H21N3
    • Molecular Weight:
    • 267.37 g/mol
    Description
    a sigma2 receptor antagonist;  structure in first source
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  • Sigma-1 receptor antagonist 1
    Sigma-1 receptor antagonist 1
    • Cat. No.:
    • B15619753
    • CAS No.:
    • Molecular Formula:
    • C19H23Cl2N3O
    • Molecular Weight:
    • 380.3 g/mol
    Description
    a sigma-1 receptor antagonist with antinociceptive activity;  structure in first source
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  • KSCM-1
    KSCM-1
    • Cat. No.:
    • B15620782
    • CAS No.:
    • Molecular Formula:
    • C26H32N2O4
    • Molecular Weight:
    • 436.5 g/mol
    Description
    a sigma receptor ligand;  structure in first source
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